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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-methoxybenzoic

acid

Cat. No.: B1318092 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate, and logistical information for the proper disposal of 2-(Benzyloxy)-4-
methoxybenzoic acid, fostering a culture of safety and building trust in operational excellence.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 2-(Benzyloxy)-4-methoxybenzoic acid is not

readily available, data for the closely related isomer, 3-(benzyloxy)-4-methoxybenzoic acid,

indicates that this compound should be handled with care. It is classified as a skin, eye, and

respiratory irritant[1]. Therefore, appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is mandatory when handling this compound. All

operations involving the solid or solutions of this acid should be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors[1].

Hazard Summary for Isomer 3-(Benzyloxy)-4-methoxybenzoic acid
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Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation
Skin corrosion/irritation,

Category 2

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1]

Causes serious eye irritation
Serious eye damage/eye

irritation, Category 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation, Category 3

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.[1]

Step-by-Step Disposal Protocol
The disposal of 2-(Benzyloxy)-4-methoxybenzoic acid must comply with all federal, state,

and local regulations. The following is a general procedural guide based on best practices for

laboratory chemical waste.

1. Waste Identification and Segregation:

Treat all 2-(Benzyloxy)-4-methoxybenzoic acid and its containers as hazardous waste.

Do not mix this waste with other waste streams, particularly incompatible materials such as

strong oxidizing agents[2].

Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste

(e.g., solutions in organic solvents).

2. Containerization:
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Use a designated, compatible, and properly labeled hazardous waste container. The original

container can be used if it is in good condition[3].

For liquid waste, ensure the container has a tightly sealing cap to prevent evaporation and

spills[3].

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-(Benzyloxy)-4-methoxybenzoic acid," and the approximate concentration and

quantity.

3. Accumulation and Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the laboratory personnel[3].

Ensure the storage area is well-ventilated and away from sources of ignition.

Secondary containment should be used for liquid waste containers to mitigate spills.

4. Disposal Request and Pickup:

Once the waste container is full or is no longer being added to, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) office.

Do not dispose of 2-(Benzyloxy)-4-methoxybenzoic acid down the drain or in the regular

trash[1][4].

The recommended disposal method is to offer the surplus and non-recyclable solution to a

licensed disposal company[1].

5. Empty Container Disposal:

Empty containers that held 2-(Benzyloxy)-4-methoxybenzoic acid must be triple-rinsed

with a suitable solvent.

The rinsate from the triple-rinse must be collected and disposed of as hazardous waste[4].
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After triple-rinsing, the container can be disposed of as non-hazardous waste, but be sure to

deface or remove the original label.

Disposal Workflow
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Caption: Workflow for the proper disposal of 2-(Benzyloxy)-4-methoxybenzoic acid.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and EHS guidelines for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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